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Compound of Interest

Compound Name: 5,6-Dimethoxy-1-indanone

Cat. No.: B192829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,6-Dimethoxy-1-indanone, with the IUPAC name 5,6-dimethoxy-2,3-dihydroinden-1-one, is a

significant chemical intermediate in the synthesis of various pharmacologically active

compounds.[1] Its structural motif is a core component in medicinal chemistry, most notably as

a key precursor in the industrial synthesis of Donepezil, a prominent drug used for the

treatment of Alzheimer's disease.[2][3] This technical guide provides an in-depth overview of its

chemical properties, synthesis, spectral data, and biological significance, tailored for

professionals in research and drug development.

Chemical and Physical Properties
5,6-Dimethoxy-1-indanone is a white to light yellow crystalline powder.[2] A summary of its

key chemical and physical properties is presented in the table below.
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Property Value Source

IUPAC Name
5,6-dimethoxy-2,3-

dihydroinden-1-one
PubChem[1]

CAS Number 2107-69-9 NIST WebBook[4]

Molecular Formula C₁₁H₁₂O₃ PubChem[1]

Molecular Weight 192.21 g/mol PubChem[1]

Melting Point 118-120 °C
LookChem[5],

ReddyChemTech

Boiling Point 339.7 °C at 760 mmHg LookChem[5]

Density 1.179 g/cm³ LookChem[5]

Solubility
Soluble in Chloroform, Ethyl

Acetate
LookChem[5]

Appearance
White to light yellow crystal

powder
ChemicalBook[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 5,6-Dimethoxy-1-
indanone.

Spectroscopic Data Key Features

¹H NMR
Spectra available, detailed peak assignments

can be found in various databases.[1][6]

¹³C NMR Spectra available for structural confirmation.[1]

Infrared (IR) Spectroscopy

Characteristic peaks corresponding to the

carbonyl group and aromatic ether linkages.[1]

[7]

Mass Spectrometry
Molecular ion peak at m/z 192, consistent with

the molecular weight.[1][4]
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Synthesis Protocols
An efficient and industrially scalable synthesis of 5,6-Dimethoxy-1-indanone is critical for its

application in drug manufacturing. One improved process involves the intramolecular Friedel-

Crafts cyclization of a propiophenone derivative.

Experimental Protocol: Improved Synthesis of 5,6-
Dimethoxy-1-indanone[9]
Objective: To synthesize 5,6-Dimethoxy-1-indanone from 3-chloro-3',4'-

dimethoxypropiophenone with improved yield and purity for large-scale production.

Materials:

3-chloro-3',4'-dimethoxypropiophenone

Sulfuric acid

Water

Organic solvent (e.g., dichloromethane)

Sodium bicarbonate solution

Procedure:

To a stirred solution of sulfuric acid, 3-chloro-3',4'-dimethoxypropiophenone is added under

an inert atmosphere.

The reaction mixture is heated to 55-59°C and maintained for 6 to 8 hours. The progress of

the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled and slowly quenched with ice-cold water.

The aqueous layer is extracted with an organic solvent.

The combined organic layers are washed with a sodium bicarbonate solution and then with

water.
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The organic solvent is removed under reduced pressure to yield the crude product.

The crude 5,6-Dimethoxy-1-indanone is purified by recrystallization from methanol to afford

a product with a purity of 98.59% by HPLC.[8]

Logical Relationship of Synthesis Steps
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Caption: Workflow for the improved synthesis of 5,6-Dimethoxy-1-indanone.

Biological Significance and Applications
The indanone scaffold is recognized as a "privileged structure" in medicinal chemistry due to its

presence in numerous biologically active compounds.[3]

Role as a Pharmaceutical Intermediate:

The primary application of 5,6-Dimethoxy-1-indanone is as a crucial intermediate in the

synthesis of Donepezil, an acetylcholinesterase inhibitor used in the management of

Alzheimer's disease.[2][3]

Emerging Therapeutic Potential:

Recent research has explored the derivatization of 5,6-Dimethoxy-1-indanone to develop

novel therapeutic agents with a range of biological activities:

Antimicrobial Agents: Novel derivatives have been synthesized and shown to possess

promising antibacterial activity.[9]

Anticancer Activity: Some indanone derivatives have been investigated for their potential as

anticancer agents.[10]
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Antiviral Properties: Thiosemicarbazone derivatives of 5,6-dimethoxy-1-indanone have

been shown to inhibit the replication of bovine viral diarrhea virus.[2]

Neurodegenerative Diseases: Multifunctional hybrids incorporating the 5,6-dimethoxy-

indanone moiety have been designed as multi-target-directed ligands for Alzheimer's

disease, exhibiting dual inhibition of acetylcholinesterase and inflammation.[11]
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Caption: Biological activities stemming from 5,6-Dimethoxy-1-indanone derivatives.
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Conclusion
5,6-Dimethoxy-1-indanone is a valuable and versatile building block in medicinal chemistry

and drug development. Its established role in the synthesis of Donepezil, coupled with the

emerging therapeutic potential of its derivatives, underscores its continued importance for

researchers and scientists. The well-defined chemical properties and optimized synthesis

protocols facilitate its use in both laboratory-scale research and industrial applications, paving

the way for the discovery of new and improved therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 5,6-Dimethoxy-1-
indanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192829#iupac-name-for-5-6-dimethoxy-1-indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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